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Compound of Interest

Compound Name: PI3Kalpha/mTOR-IN-1

CAS No.: 1013098-90-2

Cat. No.: B560606

Get Quote

Compound Identity: PI3Kα/mTOR-IN-1 (CAS: 1949802-49-6) Primary Classification: Dual ATP-

Competitive Inhibitor Target Audience: Drug Discovery Scientists, Oncologists, and Molecular

Biologists

Executive Summary & Chemical Identity
PI3Kα/mTOR-IN-1 (often referenced in literature as Compound 26) is a potent, orally

bioavailable small molecule designed to overcome the limitations of isoform-selective inhibitors.

By simultaneously targeting the p110α subunit of Class I PI3K and the mTOR kinase, it

prevents the compensatory feedback loops often seen when mTORC1 is inhibited alone (which

typically leads to Akt hyperactivation via mTORC2 or IRS-1 stabilization).
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Feature Specification

CAS Number 1949802-49-6

Molecular Formula C18H22FN5O3S

Molecular Weight 407.46 g/mol

Primary Targets PI3Kα (p110α), mTOR (mTORC1/2)

Solubility DMSO (≥ 50 mg/mL)

Binding Affinity & Selectivity (IC50 Data)
The following data represents the inhibitory concentration (IC50) required to reduce enzyme

activity by 50%. Note the high potency against the alpha isoform and mTOR, with relevant

activity against the delta isoform.

Target Kinase IC50 (nM) Biological Context

PI3Kα (p110α) 20
Primary Driver in PIK3CA-

mutant cancers

PI3Kδ (p110δ) 46
Relevance in hematological

malignancies

mTOR 186
Blocks protein synthesis &

survival

PI3Kγ (p110γ) 204 Immune cell signaling

PI3Kβ (p110β) 376 PTEN-deficient contexts

Signaling Architecture: The Dual Blockade
The therapeutic rationale for PI3Kα/mTOR-IN-1 lies in its ability to shut down the "survival

triangle" of the PI3K/Akt/mTOR pathway.

Mechanism of Action[1][2][3][4][5][6]
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Upstream Blockade (PI3Kα): The inhibitor binds to the ATP-binding pocket of the p110α

catalytic subunit. This prevents the phosphorylation of PIP2 to PIP3.[1] Without PIP3, PDK1

cannot recruit Akt to the plasma membrane via its PH domain.

Downstream Blockade (mTORC1/2):

mTORC1 Inhibition: Blocks phosphorylation of p70S6K and 4EBP1, halting cap-dependent

translation of pro-growth proteins (e.g., Cyclin D1, c-Myc).

mTORC2 Inhibition: Crucially, this prevents the phosphorylation of Akt at Ser473.[1] This is

the "kill switch" for the pathway, as p-Akt(S473) is required for maximal Akt activity.

Pathway Visualization
The following diagram illustrates the specific intervention points of PI3Kα/mTOR-IN-1 and the

resulting collapse of survival signaling.
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Caption: Dual inhibition mechanism. PI3Kα/mTOR-IN-1 blocks PIP3 generation and direct

mTOR activity, preventing Akt phosphorylation at T308 and S473, releasing the brakes on

FoxO and Bad-mediated apoptosis.
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Apoptosis Induction Pathways
When PI3Kα/mTOR-IN-1 suppresses Akt, the cell shifts from a "survival" state to a "death"

state via two primary mechanisms:

The FoxO3a Axis:

Normal State: Akt phosphorylates FoxO3a, sequestering it in the cytoplasm (14-3-3

binding).

Inhibited State: FoxO3a remains unphosphorylated and translocates to the nucleus.

Result: Transcriptional upregulation of Bim (pro-apoptotic BH3-only protein) and FasL.

The Bad/Mitochondrial Axis:

Normal State: Akt phosphorylates Bad at Ser136.

Inhibited State: Dephosphorylated Bad dimerizes with Bcl-xL or Bcl-2.

Result: Release of Bax/Bak, mitochondrial outer membrane permeabilization (MOMP),

Cytochrome c release, and activation of Caspase-9 and Caspase-3.

Experimental Validation Framework
To scientifically validate the efficacy of PI3Kα/mTOR-IN-1, researchers must demonstrate dose-

dependent inhibition of the targets and the subsequent induction of apoptosis.

Protocol 1: Target Engagement (Western Blot)
Objective: Confirm dual inhibition by assessing phosphorylation status of Akt and S6K.

Cell Lines: HCT-116 or MCF-7 (PIK3CA mutant lines preferred).

Treatment: 0, 50, 100, 200, 500 nM for 24 hours.

Lysis Buffer: RIPA + Phosphatase Inhibitor Cocktail (Critical: Sodium Orthovanadate/NaF).

Primary Antibodies:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


p-Akt (Ser473): Marker for mTORC2 inhibition.

p-Akt (Thr308): Marker for PI3K/PDK1 inhibition.

p-p70S6K (Thr389): Marker for mTORC1 inhibition.

Total Akt/S6K: Loading controls.

Expected Result: Dose-dependent reduction in all phospho-markers while total protein levels

remain constant.

Protocol 2: Apoptosis Quantification (Annexin V/PI Flow
Cytometry)
Objective: Distinguish between early apoptosis, late apoptosis, and necrosis.

Seeding: Seed

cells/well in a 6-well plate.

Dosing: Treat with PI3Kα/mTOR-IN-1 (e.g., IC50 and 5x IC50) for 48 hours.

Harvesting: Collect supernatant (floating cells) and trypsinize adherent cells. Crucial: Do not

over-trypsinize to avoid damaging membrane PS exposure.

Staining: Wash with cold PBS. Resuspend in 1X Binding Buffer. Add 5 µL Annexin V-FITC

and 5 µL Propidium Iodide (PI).

Acquisition: Analyze on flow cytometer within 1 hour.

Gating Logic:

Q3 (Annexin-/PI-): Live cells.

Q4 (Annexin+/PI-): Early Apoptosis (Phosphatidylserine flip).

Q2 (Annexin+/PI+): Late Apoptosis/Necroptosis.
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Caption: Validation workflow. Parallel assessment of molecular mechanism (Western Blot) and

cellular phenotype (Flow Cytometry/JC-1) ensures robust data interpretation.

Troubleshooting & Optimization
Solubility: PI3Kα/mTOR-IN-1 is hydrophobic. Prepare stock in 100% DMSO (up to 50 mM)

and store at -80°C. Avoid repeated freeze-thaw cycles.

Serum Effect: High serum (10% FBS) can shift IC50 values due to protein binding. For

precise IC50 determination, consider low-serum adaptation (1% FBS) if cells tolerate it, or

validate in full serum to mimic physiological conditions.

Timing: Phosphorylation signals (p-Akt) can drop within 1-2 hours of treatment. Apoptosis

markers (Cleaved PARP) typically require 24-48 hours to manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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